N-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]-4-nitrobenzamide
• InChI: InChI=1S/C17H14N2O6S2/c20-17(12-5-7-13(8-6-12)19(21)22)18-11-15(14-3-1-9-25-14)27(23,24)16-4-2-10-26-16/h1-10,15H,11H2,(H,18,20)
• InChI Key: JOCOQGSRHRWZDN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H14N2O6S2
• Molecular Weight: 406.4 g/mol

Description

“N-[2-(2-furyl)-2-(2-thienylsulfonyl)ethyl]-4-nitrobenzamide” is a chemical compound with the molecular formula C17H14N2O6S2. It has an average mass of 406.433 Da and a monoisotopic mass of 406.029327 Da.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a molecular formula of C17H14N2O6S2. The compound contains elements such as carbon, hydrogen, nitrogen, oxygen, and sulfur.

Scientific Research Applications

Nanoparticles and Nanocrystals Synthesis

Synthesis of Nanoparticles : Research on the nickel(II) complex of a similar compound, N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide, demonstrated its use as a precursor for nickel sulfide nanocrystals. These nanocrystals were synthesized through thermolysis and characterized using X-ray powder diffraction and transmission electron microscopy (Saeed et al., 2013).

Chemical and Physical Properties Analysis

Quality Control in Medicinal Chemistry : The development of quality control methods for a structurally related compound, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, was investigated, focusing on its identification, impurity determination, and quantitative analysis using IR, UV, and 1H NMR spectroscopy (Sych et al., 2018).

Antibacterial Activity

Synthesis and Antibacterial Activity : Research on nickel and copper metal complexes of N-(R-carbamothioyl)-4-nitrobenzamide (with R being different alkyl groups) highlighted their synthesis and characterization. The complexes were found to exhibit significant antibacterial efficacy, exceeding that of their thiourea derivative ligands (Saeed et al., 2010).

Polymerization Catalysts

Manipulation of Polymer Branching Density : Phosphine-sulfonate-based Pd and Ni complexes, including furyl- and benzofuryl-derived phosphine-sulfonate palladium catalysts, demonstrated high activities in ethylene polymerization. The nature of the heterocyclic substituent significantly affected the microstructure of the resulting polyethylene, suggesting potential applications in custom polymer synthesis (Yang et al., 2017).